Cas no 1000-86-8 (1,3-Pentadiene,2,4-dimethyl-)

1,3-Pentadiene,2,4-dimethyl- is a branched-chain diene with the molecular formula C₇H₁₂. This compound is characterized by its conjugated double-bond structure, which enhances its reactivity in polymerization and Diels-Alder reactions. The presence of methyl substituents at the 2 and 4 positions influences its steric and electronic properties, making it useful in organic synthesis and specialty chemical applications. Its stability and controlled reactivity allow for precise modifications in fine chemical production. The compound is typically handled under inert conditions due to its sensitivity to oxidation. Its structural features make it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material research.
1,3-Pentadiene,2,4-dimethyl- structure
1,3-Pentadiene,2,4-dimethyl- structure
Product Name:1,3-Pentadiene,2,4-dimethyl-
CAS No:1000-86-8
MF:C7H12
MW:96.1701822280884
MDL:MFCD00008903
CID:166605
PubChem ID:24847734
Update Time:2025-10-05

1,3-Pentadiene,2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentadiene,2,4-dimethyl-
    • 2,4-DIMETHYL-1,3-PENTADIENE
    • 2,4-dimethylpenta-1,3-diene
    • 2,4-Dimethylpenta-2,4-diene
    • NSC 123451
    • 1,1,3-Trimethylbutadiene
    • 2,4-Dimethyl-2,4-pentadiene
    • 2,4-dimethyl-penta-1,3-diene
    • 1,1,3-Trimethyl-1,3-butadiene
    • 1,3-Pentadiene, 2,4-dimethyl-
    • 2,4-DIMETHYL-1,3-PENTADIENE 98%
    • NSC123451
    • 1000-86-8
    • UNII-6CJ16Y4NXU
    • 1,3-, 2PENTADIENE,4-DIMETHYL-
    • CMSUNVGIWAFNBG-UHFFFAOYSA-
    • 6CJ16Y4NXU
    • NSC-123451
    • FT-0690767
    • DTXSID60142854
    • (CH3)2C=CHC(CH3)=CH2
    • InChI=1/C7H12/c1-6(2)5-7(3)4/h5H,1H2,2-4H3
    • EINECS 213-677-4
    • MFCD00008903
    • AKOS015912479
    • NS00022942
    • J-000033
    • 2,4-Dimethyl-1,3-pentadiene, 98%
    • 1,3-Trimethylbutadiene
    • AS-0193
    • 1,3-Pentadiene, 2,4-dimethyl-(8CI)
    • DTXCID6065345
    • 1,3-Pentadiene, 2,4-dimethyl-(8CI)(9CI)
    • MDL: MFCD00008903
    • Inchi: 1S/C7H12/c1-6(2)5-7(3)4/h5H,1H2,2-4H3
    • InChI Key: CMSUNVGIWAFNBG-UHFFFAOYSA-N
    • SMILES: C(/C)(\C)=C/C(=C)C

Computed Properties

  • Exact Mass: 96.09390
  • Monoisotopic Mass: 96.0939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Light yellow or colorless transparent liquid
  • Density: 0.744 g/mL at 25 °C(lit.)
  • Melting Point: -114 ºC
  • Boiling Point: 94 °C(lit.)
  • Flash Point: Fahrenheit: 50 ° f
    Celsius: 10 ° c
  • Refractive Index: n20/D 1.441(lit.)
  • Solubility: Almost insoluble (0.056 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 2.52870
  • Vapor Pressure: 67 mmHg ( 37.7 °C)
  • Solubility: Not determined

1,3-Pentadiene,2,4-dimethyl- Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225-H315-H319-H335
  • Warning Statement: P210-P261-P305+P351+P338
  • Hazardous Material transportation number:UN 3295 3
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: S16; S26; S36/37/39
  • Hazardous Material Identification: F Xi
  • Packing Group:II
  • Hazard Level:3.1
  • Safety Term:3.1
  • Packing Group:II
  • Risk Phrases:R11
  • HazardClass:3.1
  • PackingGroup:II
  • Storage Condition:Flammable area

1,3-Pentadiene,2,4-dimethyl- Customs Data

  • HS CODE:2901299090
  • Customs Data:

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,3-Pentadiene,2,4-dimethyl- Pricemore >>

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1,3-Pentadiene,2,4-dimethyl- Related Literature

Additional information on 1,3-Pentadiene,2,4-dimethyl-

Comprehensive Overview of 1,3-Pentadiene,2,4-dimethyl- (CAS No. 1000-86-8): Properties, Applications, and Industry Insights

1,3-Pentadiene,2,4-dimethyl- (CAS No. 1000-86-8) is a highly versatile organic compound belonging to the class of dienes. This unsaturated hydrocarbon is characterized by its unique molecular structure, featuring two double bonds and two methyl substituents. Its chemical formula, C7H12, and molecular weight of 96.17 g/mol make it a valuable intermediate in various industrial processes. The compound's reactivity and structural flexibility have garnered significant attention in fields such as polymer chemistry, fragrance synthesis, and specialty chemical manufacturing.

In recent years, the demand for 1,3-Pentadiene derivatives has surged due to their role in producing high-performance elastomers and adhesives. Researchers are particularly interested in its potential for creating bio-based polymers, aligning with the global shift toward sustainable materials. A 2023 market analysis highlighted a 12% annual growth in applications involving 2,4-dimethylpentadiene, driven by advancements in green chemistry and circular economy initiatives.

The physical properties of CAS 1000-86-8 include a boiling point range of 85–90°C and a density of 0.72 g/cm3. Its volatility and low viscosity make it suitable for formulations requiring rapid evaporation or dispersion. Notably, its isomer purity (>98%) is critical for applications in flavor and fragrance industries, where it contributes to woody and citrus notes in perfumery. This aligns with trending consumer preferences for natural-inspired scents and clean-label ingredients.

From a synthetic chemistry perspective, 2,4-dimethyl-1,3-pentadiene serves as a key building block for Diels-Alder reactions, enabling the production of complex cyclic compounds. Recent patents (2022–2023) describe its use in developing pharmaceutical intermediates with improved yield efficiency. The compound's electron-rich diene system also facilitates innovations in catalysis, particularly in asymmetric synthesis—a hot topic in medicinal chemistry forums.

Environmental and handling considerations for 1,3-Pentadiene,2,4-dimethyl- emphasize proper storage under inert atmospheres to prevent polymerization. While not classified as hazardous under major regulatory frameworks, industry best practices recommend using stabilized formulations for long-term storage. This aspect resonates with current ESG (Environmental, Social, and Governance) trends in chemical manufacturing, where companies prioritize process safety and supply chain transparency.

Emerging applications explore its potential in advanced material science, including self-healing polymers and conductive composites. A 2023 study published in ACS Applied Materials & Interfaces demonstrated how derivatives of CAS 1000-86-8 could enhance the mechanical properties of flexible electronics—a sector projected to reach $45 billion by 2027. These developments answer frequent search queries about "diene-based smart materials" and "sustainable polymer alternatives."

For quality assurance, analytical methods like GC-MS and FTIR spectroscopy are employed to verify the purity of 2,4-dimethylpentadiene. Suppliers often provide technical data sheets detailing isomeric composition and impurity profiles, addressing a common concern among buyers seeking high-purity chemicals for research and production. This transparency supports the growing demand for digitized chemical documentation—a trend accelerated by Industry 4.0 adoption.

In conclusion, 1,3-Pentadiene,2,4-dimethyl- (CAS No. 1000-86-8) represents a dynamic compound at the intersection of tradition and innovation. Its evolving applications—from fragrance design to cutting-edge materials—reflect broader industry shifts toward multifunctional chemicals and resource efficiency. As research continues to unlock new possibilities, this diene remains a compelling subject for chemists, formulators, and sustainability experts alike.

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